6-(2,4-Difluorophenoxy)-2-formylnicotinonitrile

• Molecular Formula: C13H6F2N2O2
• Molecular Weight: 260.19 g/mol
• IUPAC Name: 6-(2,4-difluorophenoxy)-2-formylpyridine-3-carbonitrile
• InChI: InChI=1S/C13H6F2N2O2/c14-9-2-3-12(10(15)5-9)19-13-4-1-8(6-16)11(7-18)17-13/h1-5,7H
• InChI Key: QWYJZLBDNZUWEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)OC2=NC(=C(C=C2)C#N)C=O

Description

6-(2,4-Difluorophenoxy)-2-formylnicotinonitrile is a useful research compound. Its molecular formula is C13H6F2N2O2 and its molecular weight is 260.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At RT, to the product of step 2 above in THF (70.00 mL) and water (70.00 mL) was added sodium periodate (8.9 g, 42 mmol) in one portion and the reaction mixture was allowed to stir at RT for 2 h, resulting in the formation of a yellow suspension. The suspension was passed through a flitted funnel, washing with THF (2×10 mL). The filtrate was concentrated under reduced pressure and the remaining mixture was extracted with DCM (2×30 mL). The organic layers were combined, dried over MgSO4, filtered and concentrated. Purification on the ISCO (40 g column, 20-60% EtOAc in hexanes) afforded 6-(2,4-difluorophenoxy)-2-formylnicotinonitrile as a light yellow crystalline solid. MS (ESI, pos.ion) m/z: M+1=261.0